3-chloro-5-(fluorosulfonyl)-4-hydroxybenzoic acid
Overview
Description
3-Chloro-5-(fluorosulfonyl)-4-hydroxybenzoic acid (3-Cl-5-FSO2-4-HBA) is a fluorosulfonyl-containing carboxylic acid that has been widely utilized in a variety of scientific research applications. It has been used as a reagent for the synthesis of various compounds, as a fluorescent probe for the detection of various compounds, and as a catalyst for various reactions. This molecule has been studied extensively due to its unique structure and properties, which have resulted in a number of interesting applications in the laboratory.
Mechanism of Action
The mechanism of action of 3-Cl-5-FSO2-4-HBA is not fully understood, but it is believed to act as an acid catalyst in certain reactions. It is thought to increase the reactivity of certain substrates by protonating them, thereby increasing the rate of reaction. It is also believed to be able to complex with transition metal ions, which can further increase the reactivity of certain substrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cl-5-FSO2-4-HBA are not well understood. It is not known to be toxic to humans or animals, and it is not known to have any adverse effects on the environment.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Cl-5-FSO2-4-HBA in lab experiments include its low cost and its ability to act as a catalyst in certain reactions. It is also relatively easy to synthesize and can be stored for long periods of time without degradation. The main limitation of using this molecule in lab experiments is that its mechanism of action is not fully understood, which can limit its effectiveness in certain applications.
Future Directions
For the use of 3-Cl-5-FSO2-4-HBA include further exploration of its mechanism of action and its potential applications in the synthesis of polymers and pharmaceuticals. Additionally, further research into its biochemical and physiological effects could provide insights into its potential uses in medicine. Finally, further research into its ability to act as a fluorescent probe could lead to new applications in the detection of various compounds.
Synthesis Methods
3-Cl-5-FSO2-4-HBA can be synthesized by a number of methods, including the reaction of 3-chloro-4-hydroxybenzoic acid with fluorosulfonyl chloride in the presence of a base. The reaction is typically conducted in an inert atmosphere at temperatures ranging from -20°C to +50°C. This method produces a highly pure product with yields ranging from 80-90%.
Scientific Research Applications
3-Cl-5-FSO2-4-HBA has been widely utilized in a variety of scientific research applications. It has been used as a reagent for the synthesis of various compounds, such as polymers, pharmaceuticals, and dyes. It has also been used as a fluorescent probe for the detection of various compounds. This molecule has also been used as a catalyst for various reactions, including the oxidation of alcohols and the synthesis of polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-(fluorosulfonyl)-4-hydroxybenzoic acid involves the introduction of a chlorine atom, a fluorosulfonyl group, and a hydroxyl group onto a benzene ring.", "Starting Materials": [ "4-hydroxybenzoic acid", "thionyl chloride", "sulfuryl fluoride", "sodium hydroxide", "chlorine gas", "acetic anhydride", "acetic acid", "water" ], "Reaction": [ "4-hydroxybenzoic acid is first reacted with thionyl chloride to form 4-chlorobenzoic acid.", "The 4-chlorobenzoic acid is then reacted with sulfuryl fluoride to introduce the fluorosulfonyl group, forming 4-chloro-5-fluorosulfonylbenzoic acid.", "Sodium hydroxide is added to the reaction mixture to hydrolyze the ester group, forming 4-chloro-5-fluorosulfonylbenzoic acid.", "Chlorine gas is bubbled through the reaction mixture to introduce the chlorine atom, forming 3-chloro-4-chloro-5-fluorosulfonylbenzoic acid.", "The 3-chloro-4-chloro-5-fluorosulfonylbenzoic acid is then reacted with acetic anhydride and acetic acid to form the acetylated intermediate.", "The acetylated intermediate is then hydrolyzed with water to remove the acetyl group and form the final product, 3-chloro-5-(fluorosulfonyl)-4-hydroxybenzoic acid." ] } | |
CAS RN |
2137751-52-9 |
Molecular Formula |
C7H4ClFO5S |
Molecular Weight |
254.6 |
Purity |
95 |
Origin of Product |
United States |
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